Cas no 682804-05-3 ( )

  structure
  structure
Product Name: 
CAS No:682804-05-3
MF:C9H9F2NO2
MW:201.1700694561
MDL:MFCD03002489
CID:870402
PubChem ID:18348717
Update Time:2024-12-09

  Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-(3,4-difluorophenyl)propanoic acid
    • 3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPIONIC ACID
    • 3-Amino-3-(3,4-difluorophenyl)-propionic acid
    • 3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPANOIC ACID
    • AB12937
    • AG-G-61681
    • AGN-PC-01URGS
    • CTK5C7682
    • SureCN7951522
    • 3-Amino-3-(3,4-difluorophenyl)propionic Acid
    • rac-3-amino-3-(3,4-difluorophenyl)propanoic acid
    • A1-41297
    • 682804-05-3
    • AB35908
    • MFCD03002489
    • AKOS000191725
    • 6-Chloro-2-(pyridin-3-yl)-3,4-dihydronaphthalen-1(2H)-one
    • DTXSID40592979
    • BBQXXTOCYJPXDI-UHFFFAOYSA-N
    • AB35910
    • SCHEMBL7951522
    • (betaS)-beta-Amino-3,4-difluorobenzenepropanoic acid
    • (betaR)-beta-Amino-3,4-difluorobenzenepropanoic acid
    •  
    • MDL: MFCD03002489
    • Inchi: 1S/C9H9F2NO2/c10-6-2-1-5(3-7(6)11)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
    • InChI Key: BBQXXTOCYJPXDI-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(CC(=O)O)N)F

Computed Properties

  • Exact Mass: 201.06000
  • Monoisotopic Mass: 201.06013485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 2.13960

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB279857-1 g
3-Amino-3-(3,4-difluorophenyl)propanoic acid, 98%; .
682804-05-3 98%
1g
€280.00 2022-06-11
abcr
AB279857-5 g
3-Amino-3-(3,4-difluorophenyl)propanoic acid, 98%; .
682804-05-3 98%
5g
€750.00 2022-06-11
Alichem
A019125815-1g
3-Amino-3-(3,4-difluorophenyl)propanoic acid
682804-05-3 95%
1g
$464.28 2023-09-01
abcr
AB279857-1g
3-Amino-3-(3,4-difluorophenyl)propanoic acid, 98%; .
682804-05-3 98%
1g
€280.00 2025-04-17
abcr
AB279857-5g
3-Amino-3-(3,4-difluorophenyl)propanoic acid, 98%; .
682804-05-3 98%
5g
€750.00 2025-04-17
1PlusChem
1P005LXP-100mg
3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPANOIC ACID
682804-05-3 97%
100mg
$113.00 2024-04-22
1PlusChem
1P005LXP-250mg
3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPANOIC ACID
682804-05-3 97%
250mg
$178.00 2024-04-22
1PlusChem
1P005LXP-1g
3-AMINO-3-(3,4-DIFLUORO-PHENYL)-PROPANOIC ACID
682804-05-3 97%
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$491.00 2024-04-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1508855-100mg
3-Amino-3-(3,4-difluorophenyl)propanoic acid
682804-05-3 98%
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¥926.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1508855-250mg
3-Amino-3-(3,4-difluorophenyl)propanoic acid
682804-05-3 98%
250mg
¥1432.00 2024-05-04

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